Cas no 2976408-35-0 (Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester)
2976408-35-0 structure
Product Name:Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
CAS No:2976408-35-0
MF:C11H15N3O2
MW:221.255702257156
CID:6625561
Update Time:2024-02-02
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
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- Inchi: 1S/C11H15N3O2/c1-8-5-6-9(11(15)16-4)7-10(8)12-13-14(2)3/h5-7H,1-4H3/b13-12+
- InChI Key: ZCQAITZVDDTPAL-OUKQBFOZSA-N
- SMILES: C(OC)(=O)C1=CC=C(C)C(/N=N/N(C)C)=C1
Experimental Properties
- Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 324.9±52.0 °C(Predicted)
- pka: 1.04±0.70(Predicted)
Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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